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Compound of Interest

2-Chloro-7-
Compound Name:
methoxybenzo[dJoxazole

Cat. No.: B11925634

Get Quote

Executive Summary & Chemical Profile

Immediate Action Required: Treat as Halogenated Hazardous Waste. Primary Hazard:
Skin/Eye Irritant; Aquatic Toxicity; Reactive Electrophile.

2-Chloro-7-methoxybenzo[d]oxazole is a halogenated heterocyclic building block commonly
used in medicinal chemistry. Unlike inert organic solids, the chlorine atom at the C-2 position is
labile (electrophilic). This specific reactivity dictates its disposal pathway: it must be segregated
from nucleophilic waste streams (such as aliphatic amines) to prevent inadvertent exothermic
reactions or the formation of unknown adducts in waste drums.

Physicochemical Properties Relevant to Disposal
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Property Value/Characteristic Operational Implication

Reactive: Susceptible to
Functional Group 2-Chloro-benzoxazole nucleophilic attack

(hydrolysis/aminolysis).

Must be incinerated in facilities

Halogen Content Chlorine (CI) ) )
equipped with HCI scrubbers.
) ] ] Requires "Lab Pack" or
Physical State Solid (typically) ) ) )
dissolution for disposal.
Compatible with standard
Solubility DMSO, DCM, Ethyl Acetate halogenated organic waste
streams.
. ] N Keep containers tightly sealed
Stability Moisture Sensitive

until disposal.

Waste Characterization & Segregation

Effective disposal begins with characterization. You must determine if the material is "P-Listed"
(acutely hazardous) or simply characteristic waste. While this specific CAS is rarely explicitly P-
listed, best practice in drug discovery is to manage it as Toxic & Irritant.

The Segregation Protocol

Do NOT mix with:
o Strong Oxidizers: Risk of fire/explosion.
e Aqueous Basic Solutions: Rapid hydrolysis generates HCIl and phenolic byproducts.

» Non-Halogenated Solvents: Mixing halogenated compounds into non-halogenated streams
creates "re-classification" costs, forcing the entire volume to be treated as halogenated
waste.

Workflow: Waste Stream Decision Logic

The following diagram illustrates the decision process for segregating this compound.
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Waste Material:

2-Chloro-7-methoxybenzo[d]oxazole
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Double Bag & Tag Triple Rinse Procedure Verify < 5% Water

Solid Debris

Solid Waste Stream Halogenated Solvent
(Lab Pack) Waste Stream

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Chloro-7-methoxybenzo[d]oxazole waste. Proper
segregation minimizes disposal costs and prevents cross-reactivity.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)

Objective: Secure containment for high-temperature incineration.
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Primary Containment: Transfer the solid into a chemically compatible screw-top jar (High-
Density Polyethylene - HDPE or Amber Glass).

Labeling: Apply a hazardous waste label immediately.
o Constituents: "2-Chloro-7-methoxybenzo[d]oxazole" (Do not use abbreviations).
o Hazards: Check "Toxic" and "Irritant".

Secondary Containment: Place the jar into a clear, sealable plastic bag (4-mil polyethylene).
This acts as a barrier against dust dispersion if the jar cracks.

Accumulation: Move to the Satellite Accumulation Area (SAA). Place in the "Solid Hazardous
Waste" drum.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Objective: Prevent contamination of non-halogenated streams.

Solvent Compatibility: Ensure the solvent (e.g., Dichloromethane, Chloroform) is compatible
with the "Halogenated Waste" carboy.

pH Check: If the reaction was quenched with acid or base, check that the pH is between 5
and 9.

o Why? Extreme pH can degrade the plastic carboy or react with other wastes.
Transfer: Pour into the Halogenated Organic Waste container using a funnel.
o Critical: Do not overfill (leave 10% headspace for expansion).

Log It: Record the volume and estimated concentration on the waste log attached to the
container.

Scenario C: Empty Containers (The "Triple Rinse" Rule)
Per EPA 40 CFR 261.7, a container is considered "RCRA Empty" only after specific treatment.
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e Rinse 1: Add a solvent capable of dissolving the residue (e.g., Acetone or DCM). Shake well.
Pour rinsate into Halogenated Waste.

e Rinse 2: Repeat.
e Rinse 3: Repeat.

o Final Step: Deface the label on the bottle. If the bottle is glass, dispose of it in "Glass Waste."
If plastic, dispose of it in "Trash" (only if verified clean) or "Solid Waste" if unsure.

Emergency Response: Spill Protocol

In the event of a powder spill outside a fume hood, immediate containment is necessary to
prevent inhalation of dust.

2. Don PPE 3. Containment 4. Mechanical Pickup 5. Surface Decon 6. Disposal
Nitrile Gloves (Double), Cover powder with Scoop into bag Wash area with Treat debris as
Lab Coat, Goggles, N95 wet paper towels Do NOT create dust soap & water Hazardous Waste

1. Alert & Secure

Evacuate immediate area

Click to download full resolution via product page

Figure 2: Sequential workflow for managing a solid spill of 2-Chloro-7-
methoxybenzo[d]oxazole. The critical step is "Containment" using wet methods to prevent
aerosolization.

Regulatory & Compliance Data
US EPA | RCRA Classification

While not specifically listed under a unique P or U code, this material falls under the following
regulatory definitions due to its chemical class:
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Classification Code Description

Potentially applicable if the

specific synthesis creates

Characteristic Waste D001/ D003 o )
ignitable or reactive
byproducts.
If dissolved in spent
Halogenated Solvents FO01 / FO02 halogenated solvents
(Methylene Chloride, etc.).
o Toxic Substances (solid,
DOT Shipping Class 6.1

organic, n.o.s.).

Incineration Requirements

The presence of the Chlorine atom requires that this waste be sent to a TSDF (Treatment,
Storage, and Disposal Facility) equipped with secondary combustion chambers and acid gas
scrubbers.

e Mechanism: High-temperature incineration (>1000°C) breaks the C-Cl bond.

e Byproduct Management: The resulting HCI gas is neutralized by the scrubber system
(typically Sodium Hydroxide spray) to form Sodium Chloride (Salt) and Water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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